2-Ethyl-5-morpholin-4-yl-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-ethyl-5-morpholin-4-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C10H13N3O2/c1-2-9-12-8(7-11)10(15-9)13-3-5-14-6-4-13/h2-6H2,1H3
• InChI Key: JUZXLMUBQZMETP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(O1)N2CCOCC2)C#N
• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol

Description

“2-Ethyl-5-morpholin-4-yl-1,3-oxazole-4-carbonitrile” is a compound that contains an oxazole ring and a morpholine ring. Oxazoles are heterocyclic compounds containing an oxygen atom and a nitrogen atom in a five-membered ring. Morpholines contain a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom.

Synthesis Analysis

While the specific synthesis pathway for “2-Ethyl-5-morpholin-4-yl-1,3-oxazole-4-carbonitrile” is not available, oxazoles can be synthesized through several methods, including cyclodehydration of amides and nitriles. Morpholines can be synthesized through the reaction of diethylene glycol with ammonia.

Molecular Structure Analysis

The molecular structure of “2-Ethyl-5-morpholin-4-yl-1,3-oxazole-4-carbonitrile” would include an oxazole ring attached to a morpholine ring via an ethyl chain. The exact structure would depend on the positions of these groups in the molecule.

Mechanism of Action

The mechanism of action of “2-Ethyl-5-morpholin-4-yl-1,3-oxazole-4-carbonitrile” would depend on its intended use. For example, many oxazole derivatives have biological activity and are used in medicinal chemistry.

Future Directions

The future directions for research on “2-Ethyl-5-morpholin-4-yl-1,3-oxazole-4-carbonitrile” would likely involve exploring its potential uses, particularly in medicinal chemistry given the known biological activity of many oxazole derivatives.